Cas no 451481-97-3 (N-(3,4-dimethylphenyl)-2-fluoro-5-{(4-fluorophenyl)methylsulfamoyl}benzamide)

• Product Name: N-(3,4-dimethylphenyl)-2-fluoro-5-{(4-fluorophenyl)methylsulfamoyl}benzamide
• CAS No: 451481-97-3
• MF: C₂₂H₂₀F₂N₂O₃S
• MW: 430.467611312866
• CID: 6347773
• PubChem ID: 5222308
• Update Time: 2025-11-01

N-(3,4-dimethylphenyl)-2-fluoro-5-{(4-fluorophenyl)methylsulfamoyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-fluoro-5-{(4-fluorophenyl)methylsulfamoyl}benzamide
• SR-01000579039-1
• N-(3,4-dimethylphenyl)-2-fluoro-5-(N-(4-fluorobenzyl)sulfamoyl)benzamide
• N-(3,4-dimethylphenyl)-2-fluoro-5-[(4-fluorophenyl)methylsulfamoyl]benzamide
• SR-01000579039
• AKOS024602101
• 451481-97-3
• N-(3,4-dimethylphenyl)-2-fluoro-5-{[(4-fluorophenyl)methyl]sulfamoyl}benzamide
• Oprea1_312056
• F0917-1934

• Inchi： 1S/C22H20F2N2O3S/c1-14-3-8-18(11-15(14)2)26-22(27)20-12-19(9-10-21(20)24)30(28,29)25-13-16-4-6-17(23)7-5-16/h3-12,25H,13H2,1-2H3,(H,26,27)
• InChI Key： VXDRXBXGULCQMH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(NC2C=CC(C)=C(C)C=2)=O)C=1)F)(NCC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 430.11627000g/mol
• Monoisotopic Mass: 430.11627000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 83.6Ų

Additional information on N-(3,4-dimethylphenyl)-2-fluoro-5-{(4-fluorophenyl)methylsulfamoyl}benzamide

Professional Introduction to N-(3,4-dimethylphenyl)-2-fluoro-5-{(4-fluorophenyl)methylsulfamoyl}benzamide (CAS No. 451481-97-3)

N-(3,4-dimethylphenyl)-2-fluoro-5-{(4-fluorophenyl)methylsulfamoyl}benzamide, identified by its CAS number 451481-97-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The structural framework of N-(3,4-dimethylphenyl)-2-fluoro-5-{(4-fluorophenyl)methylsulfamoyl}benzamide is characterized by the presence of multiple functional groups, including a fluoro-substituted benzamide core and a methylsulfamoyl moiety attached to a phenyl ring. The strategic positioning of these substituents not only contributes to the compound's unique chemical properties but also influences its biological interactions. The fluoro group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. N-(3,4-dimethylphenyl)-2-fluoro-5-{(4-fluorophenyl)methylsulfamoyl}benzamide has emerged as a compound of interest due to its potential pharmacological effects. Studies have suggested that this molecule may interfere with key enzymatic processes involved in inflammation and cancer progression. The presence of both fluoro and methylsulfamoyl groups suggests that it could exhibit dual mechanisms of action, making it a versatile candidate for therapeutic intervention.

The synthesis of N-(3,4-dimethylphenyl)-2-fluoro-5-{(4-fluorophenyl)methylsulfamoyl}benzamide involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoro group at the 2-position of the benzamide core is particularly challenging due to its sensitivity to various reaction conditions. However, advancements in synthetic methodologies have made it possible to achieve high yields and purity levels, which are essential for subsequent biological evaluation.

Biological activity assays have been conducted to evaluate the potential therapeutic properties of N-(3,4-dimethylphenyl)-2-fluoro-5-{(4-fluorophenyl)methylsulfamoyl}benzamide. Preliminary results indicate that this compound exhibits inhibitory activity against several target enzymes implicated in inflammatory diseases and cancer. The fluoro-substituted benzamide moiety appears to be crucial for binding to these targets, while the methylsulfamoyl group enhances selectivity. These findings are particularly intriguing given the growing demand for selective inhibitors that can modulate disease pathways with minimal side effects.

The impact of substituent effects on the biological activity of N-(3,4-dimethylphenyl)-2-fluoro-5-{(4-fluorophenyl)methylsulfamoyl}benzamide has been further explored through computational studies. Molecular modeling techniques have been employed to predict how different substituents interact with biological targets at the molecular level. These studies have provided valuable insights into the structural requirements for optimal binding affinity and selectivity. The results from these computational analyses have guided experimental efforts aimed at optimizing the compound's pharmacological profile.

In addition to its potential therapeutic applications, N-(3,4-dimethylphenyl)-2-fluoro-5-{(4-fluorophenyl)methylsulfamoyl}benzamide has also been investigated for its role in drug discovery strategies. Its unique structural features make it a valuable scaffold for designing novel analogs with enhanced biological activity. By systematically modifying specific functional groups, researchers can explore new chemical space and identify compounds with improved pharmacokinetic properties. This approach aligns with current trends in drug development, where structure-based design plays a pivotal role in optimizing lead compounds.

The future prospects for N-(3,4-dimethylphenyl)-2-fluoro-5-{(4-fluorophenyl)methylsulfamoyl}benzamide are promising, with ongoing research aimed at elucidating its mechanism of action and evaluating its efficacy in preclinical models. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. As our understanding of disease biology continues to evolve, compounds like N-(3,4-dimethylphenyl)-2-fluoro-5-{(4-fluorophenyl)methylsulfamoyl}benzamide will serve as important tools for developing next-generation therapeutics.

In conclusion, N-(3,4-dimethylphenyl)-2-fluoro-5-{(4-fluorophenyl)methylsulfamoyl}benzamide (CAS No. 451481-97-3)